Cas no 848366-38-1 (2-Chloro-6-methylaminopyrazine)

• Product Name: 2-Chloro-6-methylaminopyrazine
• CAS No: 848366-38-1
• MF: C₅H₆ClN₃
• MW: 143.574239253998
• MDL: MFCD09878383
• CID: 716538
• PubChem ID: 26967011
• Update Time: 2025-05-19

2-Chloro-6-methylaminopyrazine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-N-methylpyrazin-2-amine
• 2-CHLORO-6-(METHYLAMINO)PYRAZINE
• 2-Chloro-6-methylaminopyrazine
• 2-Pyrazinamine,6-chloro-N-methyl-
• 6-chloro-N-methyl-2-Pyrazinamine
• 2-Pyrazinamine,6-chloro-N-methyl
• 4-Chlor-2-methylaminopyrimidin
• 6-Chloro-N-methyl-2-pyrazinamine (ACI)
• Pyrazinamine, 6-chloro-N-methyl- (9CI)
• 6-chloro-N-Methylpyrazin-2-amine, AldrichCPR
• (6-CHLORO-PYRAZIN-2-YL)-METHYL-AMINE
• SY101647
• 848366-38-1
• PS-5526
• 2-Pyrazinamine, 6-chloro-N-methyl-
• MFCD09878383
• DB-076138
• CS-0136809
• AKOS010966783
• PGGYLQQGCOJVSS-UHFFFAOYSA-N
• EN300-1258863
• SCHEMBL4781903
• DTXSID50650332
• 2-Chloro-6-(N-methylamino)pyrazine
• MB07975
• DS-1082

• MDL： MFCD09878383
• Inchi： 1S/C5H6ClN3/c1-7-5-3-8-2-4(6)9-5/h2-3H,1H3,(H,7,9)
• InChI Key： PGGYLQQGCOJVSS-UHFFFAOYSA-N
• SMILES： ClC1C=NC=C(NC)N=1

Computed Properties

• Exact Mass: 143.02500
• Monoisotopic Mass: 143.0250249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 88.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• PSA: 37.81000
• LogP: 1.24470

2-Chloro-6-methylaminopyrazine Security Information

• Hazard Category Code： 43
• Safety Instruction： 36/37
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Aminopyrazines

Additional information on 2-Chloro-6-methylaminopyrazine

2-Chloro-6-Methylaminopyrazine (CAS No: 848366-38-1)

2-Chloro-6-Methylaminopyrazine, a heterocyclic compound with the CAS registry number 848366-38-1, has garnered significant attention in the fields of organic chemistry and materials science. This compound, characterized by its pyrazine ring substituted with a chlorine atom at position 2 and a methylamino group at position 6, exhibits unique electronic properties that make it a promising candidate for various applications. Recent studies have highlighted its potential in drug design, electronic materials, and as a precursor for advanced functional molecules.

The synthesis of 2-Chloro-6-Methylaminopyrazine involves a multi-step process that typically begins with the preparation of pyrazine derivatives. Researchers have explored various methodologies, including nucleophilic substitution and coupling reactions, to optimize the synthesis of this compound. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields, making it a more efficient approach for large-scale production.

One of the most notable applications of 2-Chloro-6-Methylaminopyrazine is in the development of novel materials for optoelectronic devices. Its ability to act as an electron-deficient acceptor in donor-acceptor systems has been leveraged to create high-performance organic photovoltaic (OPV) materials. Recent studies published in *Advanced Materials* demonstrate that incorporating 2-Chloro-6-Methylaminopyrazine into conjugated polymers enhances charge transport properties, leading to improved device efficiency.

In the realm of medicinal chemistry, 2-Chloro-6-Methylaminopyrazine has shown potential as a lead compound for anti-cancer drug development. Preclinical studies indicate that this compound exhibits selective cytotoxicity against various cancer cell lines, particularly in breast and prostate cancer models. The methylamino group at position 6 plays a critical role in modulating the compound's bioavailability and pharmacokinetic profile, making it a promising candidate for further preclinical trials.

The structural versatility of 2-Chloro-6-Methylaminopyrazine also extends to its use as a building block for constructing supramolecular assemblies. By exploiting hydrogen bonding interactions between the amino group and other functional moieties, researchers have successfully synthesized self-assembled monolayers (SAMs) with tailored surface properties. These SAMs have potential applications in biosensing and catalysis, where surface functionality is crucial.

From an environmental perspective, recent research has focused on the biodegradation pathways of 2-Chloro-6-Methylaminopyrazine. Studies conducted under simulated environmental conditions reveal that this compound undergoes rapid microbial degradation under aerobic conditions, suggesting its low environmental persistence. This finding is particularly important for its safe handling and disposal in industrial settings.

In conclusion, 2-Chloro-6-Methylaminopyrazine (CAS No: 848366-38-1) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a key player in future innovations within materials science and medicinal chemistry.